Cas no 104228-66-2 (3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene)
104228-66-2 structure
Product Name:3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
CAS No:104228-66-2
MF:C7H12OS3
MW:208.36457824707
CID:1141928
PubChem ID:53811886
Update Time:2025-04-20
3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
- DTXSID30706846
- 104228-66-2
- 3-(Methanesulfinyl)-1-[(prop-2-en-1-yl)disulfanyl]prop-1-ene
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- Inchi: 1S/C7H12OS3/c1-3-5-9-10-6-4-7-11(2)8/h3-4,6H,1,5,7H2,2H3
- InChI Key: FPQGSXSLZNUUFB-UHFFFAOYSA-N
- SMILES: S(C)(CC=CSSCC=C)=O
Computed Properties
- Exact Mass: 208.00516
- Monoisotopic Mass: 208.00502852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- PSA: 17.07
3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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